N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-2,5-difluorobenzenesulfonamide
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Description
N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-2,5-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C18H18F2N2O4S and its molecular weight is 396.41. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
Sulfonamides, including compounds like N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide, have been evaluated for their antitumor properties. They have shown potent cell cycle inhibitory activities, with some progressing to clinical trials. High-density oligonucleotide microarray analysis has provided insights into the gene expression changes induced by these compounds, highlighting their potential as oncolytic agents (Owa et al., 2002).
Corrosion Inhibition
Sulfonamide derivatives have been investigated for their corrosion inhibition properties on metal surfaces. Studies involving quantum chemical calculations and molecular dynamics simulations have identified specific piperidine derivatives as effective corrosion inhibitors for iron, revealing the relationship between their molecular structure and inhibition efficiency (Kaya et al., 2016).
Conducting Polymers
Research into derivatized bis(pyrrol-2-yl) arylenes has explored the synthesis of conducting polymers with low oxidation potentials. These polymers are stable in their conducting form due to the low oxidation potentials of their monomers, suggesting applications in electronic materials (Sotzing et al., 1996).
Photodynamic Therapy
Zinc(II) phthalocyanines substituted with sulfonamide derivatives have been synthesized and characterized for their potential in photodynamic therapy. The photophysical and photochemical properties of these compounds, including singlet oxygen quantum yield and photosensitizing abilities, have been evaluated for their applicability in treating cancer (Pişkin et al., 2020).
Enzyme Inhibition
N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides have been synthesized and shown to exhibit significant enzyme inhibition potential. These compounds were evaluated for their inhibitory effects on acetylcholinesterase and α-glucosidase, demonstrating their potential for therapeutic applications (Riaz, 2020).
Properties
IUPAC Name |
N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-2,5-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N2O4S/c1-2-26-15-6-4-14(5-7-15)22-11-13(10-18(22)23)21-27(24,25)17-9-12(19)3-8-16(17)20/h3-9,13,21H,2,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJYQZLFDDKPTGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)NS(=O)(=O)C3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.